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For Researchers, Scientists, and Drug Development Professionals

Introduction
FR260330 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), a key

enzyme in the inflammatory process that is often upregulated in colorectal cancer. In the

human colorectal adenocarcinoma cell line DLD-1, FR260330 has been demonstrated to inhibit

nitric oxide (NO) production, suggesting its potential as a therapeutic agent.[1][2][3] These

application notes provide a comprehensive guide for utilizing FR260330 in DLD-1 cell culture,

including its mechanism of action, protocols for key experiments, and expected outcomes.

DLD-1 cells are a well-characterized model for colorectal cancer research, known to express

Toll-like receptor 4 (TLR4).[4][5] Activation of TLR4 by ligands such as lipopolysaccharide

(LPS) can trigger downstream signaling cascades, including the NF-κB and MAPK pathways,

leading to the expression of pro-inflammatory mediators like iNOS.[5][6] FR260330 is thought

to exert its effects by preventing the dimerization of iNOS, a crucial step for its enzymatic

activity.[1][2]

Data Presentation
Table 1: Quantitative Data for FR260330 in DLD-1 Cells
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Parameter Value Cell Line Reference

IC50 for NO

Production
10 nM DLD-1 [2][3]

Signaling Pathways and Experimental Workflows
Diagram 1: Proposed Signaling Pathway of FR260330
Action in DLD-1 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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